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Compound of Interest

Compound Name: Epoxomicin

Cat. No.: B1671546

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed protocol for the preparation, storage, and handling of
Epoxomicin stock solutions for experimental use, ensuring reproducibility and stability.

Introduction

Epoxomicin is a potent, selective, and irreversible inhibitor of the 20S proteasome, a key
component of the ubiquitin-proteasome system that regulates the degradation of intracellular
proteins.[1][2][3] Originally isolated from an actinomycete strain, its o',3'-epoxyketone moiety
covalently binds to the catalytic 3-subunits of the proteasome.[2][4] It primarily inhibits the
chymotrypsin-like (CTRL) activity, with an IC50 value of approximately 4 nM, but also affects
trypsin-like and peptidyl-glutamyl peptide hydrolyzing activities at slower rates.[1][2][5][6][7]
This specificity makes Epoxomicin an invaluable tool for studying cellular processes regulated
by proteasome-mediated protein degradation, such as cell cycle progression, apoptosis, and
the NF-kB signaling pathway.[4][6] Proper preparation and handling of Epoxomicin stock
solutions are critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of Epoxomicin is provided below.
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Property Value Reference
Molecular Formula C2sH50N40O7 [1]8]
Molecular Weight 554.72 g/mol [1]09]
CAS Number 134381-21-8 [1][8]
Appearance White solid [1119]

Solubility

Epoxomicin is a hydrophobic compound with poor aqueous solubility. High-purity, anhydrous
solvents are essential for preparing stable stock solutions.

Solvent Solubility Reference
DMSO >27.73 mg/mL; >10 mM [1][3]
Ethanol >77.4 mg/mL [1][3]
Water Insoluble [3][10]

Protocol for Preparing a 10 mM Epoxomicin Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common
concentration for cell-based assays.[3]

Materials:

Epoxomicin (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated precision balance
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¢ \ortex mixer and/or sonicator

Workflow for Stock Solution Preparation:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation Workflow )

Start: Equilibrate
Epoxomicin to RT

1. Weigh Epoxomicin
(e.g., 1 mg)
2. Calculate Solvent Volume
for 10 mM Concentration

:

3. Add Anhydrous DMSO
to Epoxomicin Powder

:

4. Dissolve Completely
(Vortex/Sonicate/
Warm to 37°C)

'

5. Aliquot into Single-Use
Cryogenic Vials

:

6. Store Aliquots
at -20°C or -80°C

End: Ready for Use
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Epoxomicin's Effect on NF-kB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Epoxomicin Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671546#how-to-prepare-epoxomicin-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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